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Compound of Interest

COPPER(Il) FLUORIDE
DIHYDRATE

Cat. No.: B086597

Compound Name:

An In-depth Technical Guide to Copper(ll) Fluoride Dihydrate

This guide provides a comprehensive overview of copper(ll) fluoride dihydrate (CuF2-2H20),
a significant compound in various chemical applications. Tailored for researchers, scientists,
and professionals in drug development, this document details its chemical properties, synthesis
protocols, and catalytic applications, with a focus on experimental and technical data.

Chemical and Physical Properties

Copper(ll) fluoride dihydrate is a blue crystalline solid.[1][2] The anhydrous form, copper(ll)
fluoride (CuF-2), is a white, hygroscopic crystalline powder.[1][2] The dihydrate form is slightly
soluble in cold water and decomposes in hot water.[2] It is soluble in various acids, including
hydrochloric, hydrofluoric, and nitric acid, as well as in ethanol.[2]

Table 1: Quantitative Data for Copper(ll) Fluoride Anhydrous and Dihydrate
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Property Copper(ll) Fluoride Cf)pper(ll) Fluoride
(Anhydrous) Dihydrate

Chemical Formula CuF2 CuF2:2H20

Molar Mass 101.543 g/mol [1] 137.57 g/mol [3][4]

Appearance White crystalline powder[1][2] Blue crystalline solid[1][2]

Density 4.23 g/cm?3[1] 2.934 g/cm3[1][2]

Melting Point 836 °C (decomposes)[1] >130 °C (decomposes)[4]

Crystal Structure Monoclinic[1][5] Monoclinic[6]

Crystal Structure

The crystal structure of copper(ll) fluoride dihydrate has been determined using single-crystal
X-ray diffraction. It possesses a monoclinic unit cell.[6] The copper(ll) ion is in a distorted
octahedral coordination environment, a consequence of the Jahn-Teller effect for a d° metal
ion.[1] In the dihydrate, the copper atom is coordinated to two fluorine atoms and two water
oxygen atoms at shorter distances, with two additional fluorine atoms at a greater distance,
leading to a [4+2] coordination geometry.[6] This arrangement also features significant
hydrogen bonding between the water molecules and neighboring fluoride ions.[6]

Experimental Protocols
Synthesis of Copper(ll) Fluoride Dihydrate

A common laboratory-scale synthesis involves the reaction of a copper(ll) salt with hydrofluoric
acid.[2]

Objective: To synthesize copper(ll) fluoride dihydrate from copper(ll) carbonate.
Materials:
o Copper(ll) carbonate (CuCO3)

e 40% Hydrofluoric acid (HF)
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« Distilled water

« Ethanol

o Magnetic stirrer and stir bar

e Heating mantle

o Beaker and filtration apparatus
e Fume hood

Procedure:

» In a fume hood, dissolve copper(ll) carbonate in an excess of 40% hydrofluoric acid with
constant stirring. The reaction will produce carbon dioxide gas.

o Continue stirring the solution until the evolution of gas ceases, indicating the complete
reaction of the carbonate.

o Gently heat the resulting solution to concentrate it, promoting the crystallization of copper(ll)
fluoride dihydrate.

 Allow the solution to cool, which will result in the precipitation of blue crystals of CuF2-2H20.
« |solate the crystals by vacuum filtration.

e Wash the crystals with a small amount of cold distilled water, followed by a wash with ethanol
to facilitate drying.

e Dry the crystals under vacuum at a low temperature to prevent decomposition.

Safety Precautions: Hydrofluoric acid is highly toxic and corrosive.[1] All procedures involving
HF must be conducted in a well-ventilated fume hood, and appropriate personal protective
equipment (gloves, goggles, lab coat) must be worn.

Application in Catalysis: Deoxyfluorination
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Copper(ll) fluoride can be utilized as a catalyst in deoxyfluorination reactions, converting
alcohols to alkyl fluorides, a crucial transformation in the synthesis of pharmaceuticals and
agrochemicals.[7][8]

Objective: General protocol for the copper-catalyzed deoxyfluorination of a primary or
secondary alcohol.

Materials:

o Copper(ll) fluoride (CuF2)

 Alcohol substrate

o Deoxyfluorination reagent (e.g., an O-alkylisourea adduct formed in situ)[7]
e Anhydrous organic solvent (e.g., acetonitrile)

 Inert atmosphere (e.g., nitrogen or argon)

» Standard laboratory glassware for organic synthesis

 Stirring and heating apparatus

Procedure:

e Set up a reaction vessel under an inert atmosphere.

e To the vessel, add the alcohol substrate and the anhydrous solvent.

o Add the reagents required for the in situ formation of the activating species (e.g., O-
alkylisourea).[7]

o Add copper(ll) fluoride to the reaction mixture.
o Heat the mixture to the specified reaction temperature and stir for the required duration.
e Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-MS).

e Upon completion, cool the reaction mixture and quench it appropriately.
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e Perform an aqueous workup to remove the catalyst and other water-soluble byproducts.
o Extract the product with a suitable organic solvent.

» Dry the organic layer, remove the solvent under reduced pressure, and purify the crude
product using techniques such as column chromatography to obtain the desired alkyl
fluoride.

Visualizations
Experimental Workflow for Synthesis

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dissolve CuCO3
in excess 40% HF

tirring

Heat to Concentrate
Solution

:

Cool to Induce
Crystallization

:

Vacuum Filtration

:

Wash with Cold H20
and Ethanol

:

Dry Under Vacuum

Click to download full resolution via product page

Caption: Workflow for the synthesis of copper(ll) fluoride dihydrate.

Simplified Catalytic Cycle for Copper-Catalyzed
Fluorination
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The mechanism for copper-catalyzed fluorination reactions can be complex and substrate-
dependent. Often, a Cu(l)/Cu(lll) catalytic cycle is proposed.[9]
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Caption: Simplified Cu(l)/Cu(lll) catalytic cycle in aryl fluorination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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